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Compound of Interest

Compound Name: 2,6-Dichloro-1,4-benzoquinone

Cat. No.: B104592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

2,6-Dichloro-1,4-benzoquinone (DCBQ), a highly toxic and carcinogenic compound often

found as a disinfection by-product in drinking water.[1][2][3] Adherence to these protocols is

critical to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,6-Dichloro-1,4-benzoquinone is

presented in the table below.

Property Value Reference

CAS Number 697-91-6 [4]

Molecular Formula C6H2Cl2O2 [1]

Appearance
White to Amber or yellow

crystalline powder
[1][3]

Melting Point 122-124 °C [5]

Solubility
Insoluble in water; Soluble in

methanol (almost transparent)
[1][3]

Storage Temperature Refrigerate (0-5 °C) [4]
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Safety and Hazard Information
2,6-Dichloro-1,4-benzoquinone is classified as a hazardous substance. The following table

summarizes its hazard classifications.

Hazard Classification Category GHS Codes

Acute Toxicity, Oral Category 3 H301

Acute Toxicity, Inhalation Category 3 H331

Skin Corrosion/Irritation Category 1B / 2 H314 / H315

Serious Eye Damage/Irritation Category 1 / 2A H318 / H319

Skin Sensitization Category 1 H317

Germ Cell Mutagenicity Category 2 H341

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
H335

Acute Aquatic Hazard Category 1 H400

Chronic Aquatic Hazard Category 1 H410

Source: Sigma-Aldrich, AccuStandard.[4]

Emergency First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water and soap. Seek medical attention if irritation develops or persists.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[1][4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Experimental Protocols
General Handling and Storage Protocol
This protocol outlines the necessary precautions for handling and storing 2,6-Dichloro-1,4-
benzoquinone in a laboratory setting.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use chemical safety goggles and a face shield.[1]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if

there is a risk of significant exposure.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if working outside a fume

hood or if dust is generated.[4]

Engineering Controls:

All work with 2,6-Dichloro-1,4-benzoquinone should be conducted in a well-ventilated

chemical fume hood.[6]

An eyewash station and safety shower must be readily accessible.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep refrigerated at 0-5 °C.[4]

Protect from light and moisture.[6] The substance is light and moisture sensitive.

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, strong bases, and water.[6]
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Store in a locked cabinet or other secure area accessible only to authorized personnel.[1][6]

Handling Procedures:

Before handling, ensure all necessary PPE is worn and engineering controls are in place.

Avoid generating dust.[6]

Weigh the required amount of the compound in a chemical fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[1]

Take off contaminated clothing and wash it before reuse.[1]

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated materials should be treated as hazardous waste.

Protocol for Preparation of a Stock Solution
This protocol provides a general method for preparing a stock solution of 2,6-Dichloro-1,4-
benzoquinone in an appropriate solvent.

Materials:

2,6-Dichloro-1,4-benzoquinone powder

Anhydrous solvent (e.g., acetonitrile, methanol)

Volumetric flask

Spatula

Analytical balance
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Pipettes

Procedure:

Under a chemical fume hood, carefully weigh the desired amount of 2,6-Dichloro-1,4-
benzoquinone using an analytical balance.

Transfer the weighed powder to a clean, dry volumetric flask of the appropriate size.

Add a small amount of the chosen anhydrous solvent to the flask to dissolve the powder.

Gently swirl the flask to ensure complete dissolution. Sonication may be used if necessary,

but avoid heating.

Once the solid is completely dissolved, add the solvent to the flask up to the calibration

mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the chemical name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution in a tightly sealed container in the refrigerator, protected from light.

Visualizations
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Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 2,6-Dichloro-1,4-benzoquinone.
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Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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